molecular formula C11H17BrO2 B8532311 Ethyl 1-(Bromomethyl)-4-methylenecyclohexanecarboxylate

Ethyl 1-(Bromomethyl)-4-methylenecyclohexanecarboxylate

Cat. No.: B8532311
M. Wt: 261.15 g/mol
InChI Key: MWSPMHIHMDBLGV-UHFFFAOYSA-N
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Description

Ethyl 1-(Bromomethyl)-4-methylenecyclohexanecarboxylate is a useful research compound. Its molecular formula is C11H17BrO2 and its molecular weight is 261.15 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H17BrO2

Molecular Weight

261.15 g/mol

IUPAC Name

ethyl 1-(bromomethyl)-4-methylidenecyclohexane-1-carboxylate

InChI

InChI=1S/C11H17BrO2/c1-3-14-10(13)11(8-12)6-4-9(2)5-7-11/h2-8H2,1H3

InChI Key

MWSPMHIHMDBLGV-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1(CCC(=C)CC1)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

n-BuLi (2.6 M in hexane, 2.5 mL, 6.6 mmoL) was added dropwisely to a solution of diisopropylamine (0.93 mL, 6.6 mmol) in THF (20 mL) at −78° C. and stirred for 30 min at the same temperature. Hexamethylphosphoramide (4 mL) was added to the reaction mixture and stirred for 20 min at the same temperature. A solution of compound A122-1 (1.01 g, 6 mmol) in THF (5 mL) was added and stirred for 1 h at the same temperature. A solution of dibromomethane (2.1 mL, 30 mmol) was added to the reaction mixture and the mixture was allowed to warm to room temperature for 1.5 h. The reaction mixture was diluted hexane (80 mL) and AcOEt (20 mL). The collected organic layer washed with water, saturated NH4Cl aq., brine, dried over MgSO4 and concentrated under reduced pressure. The residue was purified by silicagel chromatography (10% EtOAc/hexane as eluent) to provide compound A122-2 (1.39 g, 89%) as a pale yellow oil.
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2.5 mL
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0.93 mL
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20 mL
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4 mL
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2.1 mL
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5 mL
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20 mL
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80 mL
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